Cas no 63837-30-9 (3-(4-Phenoxyphenoxy)-1,2-propanediol)

• Product Name: 3-(4-Phenoxyphenoxy)-1,2-propanediol
• CAS No: 63837-30-9
• MF: C₁₅H₁₆O₄
• MW: 260.285144805908
• CID: 425607
• PubChem ID: 10587405
• Update Time: 2025-09-18

3-(4-Phenoxyphenoxy)-1,2-propanediol Chemical and Physical Properties

Names and Identifiers

• 1,2-Propanediol, 3-(4-phenoxyphenoxy)-
• 3-(4-phenoxyphenoxy)propane-1,2-diol
• 3-?(4-?Phenoxyphenoxy)?-1,?2-?propanediol
• 63837-30-9
• AKOS021169810
• CHEMBL74653
• SCHEMBL1496800
• DTXSID80442181
• 3-(4-Phenoxyphenoxy)-1,2-propanediol

• Inchi： 1S/C15H16O4/c16-10-12(17)11-18-13-6-8-15(9-7-13)19-14-4-2-1-3-5-14/h1-9,12,16-17H,10-11H2
• InChI Key： FYPUKRQAGKRSOW-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)OC1C=CC=CC=1)CC(CO)O

Computed Properties

• Exact Mass: 260.10488
• Monoisotopic Mass: 260.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 58.9Ų

Experimental Properties

• PSA: 58.92

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers